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Abstract

Sodium sarcosinate, the sodium salt of N-methylglycine, is a versatile molecule with
significant applications across various scientific disciplines, including pharmaceutical
development. Its unique chemical structure, featuring both a secondary amine and a
carboxylate group, imparts specific physicochemical properties that render it a valuable building
block in organic synthesis and a key component in formulation science. This technical guide
provides an in-depth analysis of the chemical structure and functional groups of sodium
sarcosinate, supported by quantitative data, detailed experimental protocols, and
visualizations to facilitate a comprehensive understanding for researchers, scientists, and drug
development professionals.

Chemical Structure and Functional Groups

Sodium sarcosinate (IUPAC name: Sodium 2-(methylamino)acetate) is an N-methylated
derivative of the amino acid glycine.[1] Its chemical formula is CsHeNNaO2.[1] The molecule
consists of a central carbon atom (the alpha-carbon) bonded to a hydrogen atom, a carboxylate
group, and a methylamino group.

The two key functional groups that dictate the chemical behavior of sodium sarcosinate are:
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e Secondary Amine (-NH(CHs)): The nitrogen atom is bonded to the alpha-carbon and a
methyl group. This secondary amine is a nucleophilic center and can participate in a variety
of chemical reactions, making it a key site for molecular modifications. The presence of the
methyl group sterically hinders the nitrogen to some extent compared to a primary amine.

o Carboxylate Group (-COO~Nat): This is the conjugate base of a carboxylic acid, forming an
ionic bond with a sodium ion. The carboxylate group is responsible for the compound's high
water solubility and its anionic nature in solution.

The interplay of these two functional groups determines the molecule's reactivity, solubility, and
its utility as a precursor in chemical synthesis.

Below is a diagram illustrating the chemical structure of sodium sarcosinate and highlighting
its functional groups.
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Chloroacetic Acid
Methylamine Solution

Stir at Room Temp
(24 hours)
Add NaOH Solution
(<30°C)

Aqueous Sodium
Sarcosinate Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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